3-Nitrophenyl octadecyl ether

• Molecular Formula: C24H41NO3
• Molecular Weight: 391.6 g/mol
• IUPAC Name: 1-nitro-3-octadecoxybenzene
• InChI: InChI=1S/C24H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-28-24-20-18-19-23(22-24)25(26)27/h18-20,22H,2-17,21H2,1H3
• InChI Key: YCQBXAOZZKJMEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC1=CC=CC(=C1)[N+](=O)[O-]

Description

3-Nitrophenyl octadecyl ether is a useful research compound. Its molecular formula is C24H41NO3 and its molecular weight is 391.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.0 g (0.029 mol) of 3-nitrophenol, 10.5 g (0.032 mol) of 1-bromooctadecane and 6.0 g (0.043 mol) of anhydrous potassium carbonate in 75 ml of anhydrous DMF was stirred and heated at 75° for 23 hours. The solvent was removed at reduced pressure and water was added to the residue. The product was extracted with ether and the dried extract was concentrated at reduced pressure to a solid which was purified by HPLCusing 15% methylene chloride-hexane to give 9.0 g (80% yield) of 3-(octadecyloxy)nitrobenzene.